The 24 Principles of Green Engineering and Green Chemistry: “IMPROVEMENTS PRODUCTIVELY”
Green Chemistry Pub Date: 2008-01-31 DOI: 10.1039/B719469M
Abstract
Samantha Tang, Richard Bourne, Richard Smith and Martyn Poliakoff suggest a condensed 24 Principles of Green Chemistry and Green Engineering, with the mnemonic “IMPROVEMENTS PRODUCTIVELY”
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